Cas no 922641-93-8 (N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide
• CAS No: 922641-93-8
• MF: C₂₄H₂₂N₂OS₃
• MW: 450.639281749725
• CID: 5496828
• Update Time: 2025-07-17

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-ethylsulfanylbenzamide
• N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide

• Inchi： 1S/C24H22N2OS3/c1-2-28-18-12-6-4-10-16(18)22(27)26-24-21(15-9-3-7-13-19(15)29-24)23-25-17-11-5-8-14-20(17)30-23/h4-6,8,10-12,14H,2-3,7,9,13H2,1H3,(H,26,27)
• InChI Key： HBIWFLADKOIOSD-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C1=NC2=CC=CC=C2S1)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide (CAS No. 922641-93-8)

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 922641-93-8, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate arrangement of heterocyclic rings and functional groups in its molecular framework suggests a high degree of specificity and reactivity, making it a subject of intense study in medicinal chemistry.

The core structure of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide consists of multiple fused rings, including benzothiazole and benzothiophene moieties. These heterocyclic systems are well-known for their role in various biological processes and have been extensively explored in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of an ethylsulfanyl group at the 2-position of the benzamide moiety further enhances its chemical diversity and functional potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies indicate that the benzothiazolyl and benzothiophenyl rings in N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide may interact with specific targets in biological systems, leading to potential therapeutic effects. For instance, the benzothiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, while the benzothiophene moiety has been associated with neuroprotective effects.

In vitro studies have begun to uncover the mechanistic aspects of this compound's action. The ethylsulfanyl group is particularly noteworthy as it can influence both the solubility and binding affinity of the molecule. Preliminary data suggest that this group may enhance the compound's ability to cross cell membranes, thereby improving its bioavailability. Additionally, the amide functionality provides a site for further chemical modification, allowing researchers to fine-tune its biological profile.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethylsulfanyl)benzamide presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step cross-coupling reactions and palladium-catalyzed transformations have been employed to build the desired framework efficiently. These advances have not only improved yield but also enabled the introduction of structural variations for optimization purposes.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. The benzothiazolyl and benzothiophenyl moieties are known to interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Early studies have shown that derivatives of these heterocycles can modulate neurotransmitter activity and reduce oxidative stress—key pathological features of these conditions. While more research is needed to fully understand its mechanisms of action, N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yll(ethylsulfanyl)benzamide holds promise as a lead compound for further development.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug discovery. Compounds like N-3-(1(3-benzthazol)-2-yI)-4(5(6(7-tetrahydrol~b~nzot~hiop~hen~Z-yI)-yI(ethyisulflanyI)bezarnide exemplify how complex molecular architectures can lead to novel therapeutic agents. By leveraging cutting-edge synthetic techniques and computational tools (CAS No 92264193 8), researchers are able to design molecules with tailored properties that may outperform existing treatments.

Future directions for research on this compound include exploring its interactions with various biological targets through high-throughput screening assays. Additionally integrating machine learning models could help predict new analogs with enhanced activity profiles based on existing data sets This approach would accelerate (the identification process by prioritizing candidates most likely (to exhibit desirable pharmacological properties).